![molecular formula C10H16N6 B1488715 3-(aminomethyl)-N,N-diethyl-[1,2,4]triazolo[4,3-a]pyrazin-8-amine CAS No. 2097975-46-5](/img/structure/B1488715.png)
3-(aminomethyl)-N,N-diethyl-[1,2,4]triazolo[4,3-a]pyrazin-8-amine
Overview
Description
3-(Aminomethyl)-N,N-diethyl-[1,2,4]triazolo[4,3-a]pyrazin-8-amine (AMTDP) is a novel chemical compound with a wide range of applications in scientific research. It is a derivative of pyrazinamide, a compound found in the human body, and has been found to have a variety of biochemical and physiological effects. This article will provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions for AMTDP.
Scientific Research Applications
Synthesis and Chemical Properties
- Facile and Efficient Synthesis of Heteroaromatic Derivatives: The synthesis of 1,2,3-Triazolo[4,5-b]pyridines and Pyrazolo[4,3-b]pyridines, closely related to the queried compound, involves cyanoacetylation reactions followed by cyclization, demonstrating the chemical versatility of these heterocyclic frameworks (Ibrahim et al., 2011).
- One-Pot Synthesis of Triazole Derivatives: A one-pot synthesis approach for 3-phenyl-1-(6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-3-yl)-1H-pyrazol-5-amines showcases the efficient construction of complex triazole-containing frameworks, which are relevant to the research on the queried compound (Sujatha et al., 2018).
Biological Activity and Applications
- Anticonvulsant Activity: Synthesized derivatives of 8-amino-3-benzyl-1,2,4-triazolo[4,3-a]pyrazines have shown potent anticonvulsant activity, suggesting the therapeutic potential of similar compounds in treating seizures (Kelley et al., 1995).
- Antimicrobial Activities: Novel 6-AminoTriazolo-Thiadiazoles integrated with Benzofuran and Pyrazole moieties, related to the queried compound, have demonstrated promising antimicrobial activities, indicating potential applications in combating microbial infections (Idrees et al., 2019).
Mechanism of Action
Target of Action
The compound 3-(aminomethyl)-N,N-diethyl-[1,2,4]triazolo[4,3-a]pyrazin-8-amine has been found to target both bacterial and cancer cells. It exhibits antibacterial activities against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains . In addition, it has been evaluated for its inhibitory activities toward c-Met/VEGFR-2 kinases, which are associated with cancer cell proliferation .
Mode of Action
The compound interacts with its targets in a way that inhibits their normal function. In the case of bacterial cells, it disrupts essential processes, leading to their death . For cancer cells, it inhibits the activity of c-Met/VEGFR-2 kinases, which are involved in cell growth and survival .
Biochemical Pathways
It’s known that the compound interferes with the normal functioning of bacterial cells and c-met/vegfr-2 kinases in cancer cells .
Result of Action
The compound’s action results in the death of bacterial cells and the inhibition of cancer cell proliferation. Some of the synthesized compounds have shown moderate to good antibacterial activities . In cancer cells, the compound has demonstrated excellent antiproliferative activities against A549, MCF-7, and Hela cancer cell lines .
properties
IUPAC Name |
3-(aminomethyl)-N,N-diethyl-[1,2,4]triazolo[4,3-a]pyrazin-8-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N6/c1-3-15(4-2)9-10-14-13-8(7-11)16(10)6-5-12-9/h5-6H,3-4,7,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQAVCFZVYKZGCR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NC=CN2C1=NN=C2CN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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